Cas no 2764010-71-9 (3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2764010-71-9
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 6291450
• PubChem ID: 165982948
• Update Time: 2025-06-08

3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• EN300-37343946
• 2764010-71-9
• 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C11H11N3O3/c1-6-4-3-5-14-9(6)13-8(11(16)17)10(14)12-7(2)15/h3-5H,1-2H3,(H,12,15)(H,16,17)
• InChI Key： KDEPOCOGOFBYBN-UHFFFAOYSA-N
• SMILES： OC(C1=C(NC(C)=O)N2C=CC=C(C)C2=N1)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.7Ų

Additional information on 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2764010-71-9)

3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2764010-71-9) is a specialized organic compound belonging to the imidazo[1,2-a]pyridine class, a structural motif widely recognized for its pharmaceutical and agrochemical applications. This compound features an acetamido group at the 3-position and a methyl substituent at the 8-position, contributing to its unique chemical and biological properties. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the development of novel kinase inhibitors and anti-inflammatory agents.

The growing demand for imidazo[1,2-a]pyridine derivatives in medicinal chemistry has spurred significant interest in compounds like 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, making it a valuable scaffold for designing next-generation therapeutics. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

From a synthetic perspective, CAS No. 2764010-71-9 is often synthesized via multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing common challenges in the production of heterocyclic compounds. These innovations are critical for scaling up production while maintaining cost-effectiveness, a key concern for pharmaceutical manufacturers.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid to minimize environmental impact. Solvent-free reactions and biodegradable catalysts are among the strategies being investigated, reflecting the industry's shift toward sustainable practices. This aligns with broader societal priorities, such as reducing carbon footprints and adhering to REACH regulations.

The compound's physicochemical properties, including solubility, stability, and logP values, are extensively studied to optimize its formulation for clinical use. Computational tools like molecular docking and QSAR modeling are frequently utilized to predict its interactions with biological targets, accelerating the drug development process. Such approaches are particularly relevant given the rising popularity of AI-driven drug discovery platforms.

Market analysts note increasing patent filings related to imidazo[1,2-a]pyridine-based compounds, underscoring their commercial potential. 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid is no exception, with applications spanning oncology, infectious diseases, and autoimmune therapies. Its adaptability to combinatorial chemistry further enhances its appeal for high-throughput screening programs.

For researchers seeking reliable sources of CAS No. 2764010-71-9, quality control parameters such as HPLC purity and NMR validation are critical. Reputable suppliers often provide detailed analytical certificates and MSDS documentation, ensuring compliance with global standards. These factors are frequently highlighted in online queries, reflecting user concerns about supply chain transparency and material traceability.

In summary, 3-Acetamido-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid represents a promising candidate for advancing pharmaceutical innovation. Its multifaceted applications, coupled with evolving synthesis methodologies, position it at the forefront of drug development research. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.